Cas no 359400-91-2 (2-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoic acid
• CAS No: 359400-91-2
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5976670
• PubChem ID: 84128291
• Update Time: 2024-03-01

2-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoic acid, α-hydroxy-1-methyl-, (+)-
• 2-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoic acid
• 359400-91-2
• 2-hydroxy-3-(1-methylindol-3-yl)propanoic acid
• EN300-1845988
• a-Hydroxy-1-methyl-1H-indole-3-propanoic acid
• CHEBI:166550
• 2-Hydroxy-3-(1-methylindolyl)propanoic acid
• alpha-Hydroxy-1-methyl-1H-indole-3-propanoic acid

• Inchi： 1S/C12H13NO3/c1-13-7-8(6-11(14)12(15)16)9-4-2-3-5-10(9)13/h2-5,7,11,14H,6H2,1H3,(H,15,16)
• InChI Key： ICSFHZYTTBEENT-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(CC(O)C(O)=O)=C1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 453.5±30.0 °C(Predicted)
• pka: 3.77±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives